4-acetyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzenesulfonamide

• IUPAC Name: 4-acetyl-N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]benzenesulfonamide
• InChI: InChI=1S/C17H21N3O4S/c1-13(21)14-5-7-17(8-6-14)25(22,23)19-15-10-18-20(11-15)12-16-4-2-3-9-24-16/h5-8,10-11,16,19H,2-4,9,12H2,1H3
• InChI Key: AFIIDDJUQKITMV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)NC2=CN(N=C2)CC3CCCCO3
• Molecular Formula: C17H21N3O4S
• Molecular Weight: 363.4 g/mol

Description

4-acetyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H21N3O4S and its molecular weight is 363.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

• Novel derivatives of benzenesulfonamide, including the specified compound, have been synthesized and evaluated for multiple bioactivities such as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds show promise due to their multifunctional therapeutic potentials and low gastric toxicity compared to controls like celecoxib (Küçükgüzel et al., 2013).

Antimicrobial and Antifungal Activity

• Research has focused on the antimicrobial and antifungal evaluation of new pyrazoline and pyrazole derivatives containing benzenesulfonamide moiety. These compounds have shown good activity against a range of bacterial and fungal strains, indicating their potential as antimicrobial agents (El-Sayed et al., 2020).

Anticancer Activity

• Some synthesized derivatives, especially those containing the pyrazole moiety, have exhibited significant antitumor activity, outperforming reference drugs like doxorubicin in certain cases. This suggests a potential pathway for the development of new anticancer therapies (Alqasoumi et al., 2009).

Herbicidal Activity

• Derivatives of the compound have been investigated for herbicidal activity, showing promising results in controlling dicotyledonous weed species. This application suggests potential agricultural benefits in addition to medical uses (Eussen et al., 1990).

Enzyme Inhibition

• The compound and its derivatives have been studied for their inhibition effects on carbonic anhydrase I and II, showing potential for therapeutic applications in conditions where inhibition of these enzymes is beneficial (Gul et al., 2016).

Mechanism of Action

Target of Action

Similar compounds with indole and thiazole scaffolds have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with a variety of biological targets.

Mode of Action

These interactions could potentially induce conformational changes in the target proteins, thereby modulating their activity .

Biochemical Pathways

Compounds with similar structures have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound could potentially interfere with a wide range of biochemical pathways.